N1-benzyl-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide

• IUPAC Name: N-benzyl-N'-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxamide
• InChI: InChI=1S/C20H22N2O3/c23-18(21-13-15-7-3-1-4-8-15)19(24)22-14-20(25,17-11-12-17)16-9-5-2-6-10-16/h1-10,17,25H,11-14H2,(H,21,23)(H,22,24)
• InChI Key: FMJWLYQNWZRTKY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC(=O)C(=O)NCC2=CC=CC=C2)(C3=CC=CC=C3)O
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• CAS No.: 1421499-96-8

Description

Chemical Reactions Analysis

The specific chemical reactions involving N1-benzyl-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide are not provided in the search results. For detailed chemical reaction analysis, it is suggested to refer to specialized chemical databases or literature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the search results. For detailed physical and chemical properties analysis, it is suggested to refer to specialized chemical databases or literature.

Scientific Research Applications

Chemical Synthesis and Reactivity

Compounds like "N1-benzyl-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide" often play a crucial role in organic synthesis and chemical research. For example, the process of amide formation through decarboxylative condensation of hydroxylamines and α-ketoacids shows the importance of such structures in synthesizing complex molecules (Ju et al., 2011). Similarly, the study on copper-catalyzed hydroxylation of (hetero)aryl halides under mild conditions highlights the role of oxalamide compounds in facilitating chemical transformations (Xia et al., 2016).

Material Science and Polymer Research

In the field of material science, the crystallization behavior of polymers can be tailored using self-assembly-type oxalamide compounds as nucleators. The study on poly(L-lactide) with oxalamide compounds indicates that the terminal configuration of nucleators can significantly influence crystallization kinetics, demonstrating the potential applications of such compounds in modifying polymer properties for specific uses (Ma et al., 2015).

Pharmacology and Drug Design

Although not directly related to "this compound," the research on synthetic drugs and their pharmacological effects, such as the study on NIALAMIDE (S. L. Barron, 1962), underscores the importance of chemical compounds in developing therapeutic agents. The exploration of novel derivatives of benzimidazoles for analgesic activity is another example where similar compounds are investigated for their potential applications in medicine (Srivastava et al., 2013).

Safety and Hazards

The safety and hazards associated with N1-benzyl-N2-(2-cyclopropyl-2-hydroxy-2-phenylethyl)oxalamide are not explicitly mentioned in the search results. For detailed safety and hazard information, it is suggested to refer to specialized chemical databases or literature.